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Compound of Interest

Compound Name: Hsd17B13-IN-43

Cat. No.: B12369137

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hsd17B13-IN-43 is a potent inhibitor of 17p3-Hydroxysteroid Dehydrogenase 13 (HSD17B13), a
lipid droplet-associated enzyme predominantly expressed in the liver.[1][2] Genetic studies
have strongly linked loss-of-function variants of HSD17B13 to a reduced risk of non-alcoholic
fatty liver disease (NAFLD) and its progression to non-alcoholic steatohepatitis (NASH),
fibrosis, and hepatocellular carcinoma.[3][4] This protective association has positioned
HSD17B13 as a promising therapeutic target for these chronic liver conditions.[1][3][5][6]
Hsd17B13-IN-43, as an inhibitor of this enzyme, is a valuable tool for studying the biological
functions of HSD17B13 and for preclinical assessment of its therapeutic potential.

These application notes provide essential information on the stability, storage, and handling of
Hsd17B13-IN-43, along with protocols for its use in experimental settings.

Hsd17B13-IN-43: Chemical and Physical Properties
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Property Value Reference

N-(2,4-dichlorophenyl)-4-(4-
IUPAC Name (trifluoromethyl)-1H-pyrazol-1- ~ N/A

yl)benzamide

Molecular Formula C23H14Cl2F3N303 [7]
Molecular Weight 508.28 g/mol [7]
CAS Number 2770246-11-0 [7]
ICso (for Estradiol) <0.1 uM [71[8]

Stability and Storage Conditions

Proper storage and handling of Hsd17B13-IN-43 are critical to maintain its integrity and activity.
The following recommendations are based on information from commercial suppliers.
Researchers should perform their own stability assessments for specific experimental
conditions.

Solid Compound

Condition Recommendation

Storage Temperature Store at -20°C for long-term storage.
Shipping Typically shipped at room temperature.
Light Sensitivity Store protected from light.

Stock Solutions
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Condition Recommendation

DMSO (e.g., 10 mg/mL with ultrasonic

Solvent )
assistance)

-80°C for up to 6 months; -20°C for up to 1

Storage Temperature
month.

Avoid repeated freeze-thaw cycles. Aliquot into

Freeze-Thaw Cycles ]
single-use volumes.

Note: While general storage recommendations are provided, comprehensive data from forced
degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) for Hsd17B13-IN-
43 are not publicly available. Users should validate the stability of the compound under their

specific experimental conditions.

Signaling Pathway of HSD17B13 in NAFLD

HSD17B13 is a key enzyme in hepatic lipid and retinol metabolism. Its expression is regulated
by transcription factors involved in lipid homeostasis, and its enzymatic activity contributes to

the pathophysiology of NAFLD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Frontiers | HSD17B13: A Potential Therapeutic Target for NAFLD [frontiersin.org]
2. HSD17B13 - Wikipedia [en.wikipedia.org]

3. Review article: the role of HSD17B13 on global epidemiology, natural history,
pathogenesis, and treatment of NAFLD - PMC [pmc.ncbi.nlm.nih.gov]

4. Review article: the role of HSD17B13 on global epidemiology, natural history,
pathogenesis and treatment of NAFLD [escholarship.org]

5. pubs.acs.org [pubs.acs.org]

6. Novel HSD17B13 Inhibitors for Treating Liver Diseases - PMC [pmc.ncbi.nlm.nih.gov]
7. glpbio.com [glpbio.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols for Hsd17B13-IN-43].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12369137?utm_src=pdf-body-img
https://www.benchchem.com/product/b12369137?utm_src=pdf-custom-synthesis
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://en.wikipedia.org/wiki/HSD17B13
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://escholarship.org/uc/item/22p3d701
https://escholarship.org/uc/item/22p3d701
https://pubs.acs.org/doi/10.1021/acsmedchemlett.4c00195
https://pmc.ncbi.nlm.nih.gov/articles/PMC11181495/
https://www.glpbio.com/hsd17b13-in-43.html
https://www.medchemexpress.com/hsd17b13-in-43.html
https://www.benchchem.com/product/b12369137#hsd17b13-in-43-stability-and-storage-conditions
https://www.benchchem.com/product/b12369137#hsd17b13-in-43-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b12369137#hsd17b13-in-43-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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